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Compound of Interest

Compound Name: methoxycarbothioamide
CAS No.: 683-63-6
Cat. No.: B3056011
Get Quote
. J

Synonyms: O-Methyl thiocarbamate, O-Methyl carbamothioate, Thiocarbamic acid O-methyl
ester.

Executive Summary

Methoxycarbothioamide (CAS 683-63-6) is the methyl ester of thiocarbamic acid. Unlike its
S-analog (S-methyl thiocarbamate), the O-isomer features a thiono (

) group, imparting distinct nucleophilic characteristics at the sulfur atom. It serves as a critical
building block in organic synthesis, particularly in the construction of 1,3-thiazoles via the
Hantzsch synthesis and as a precursor for substituted thiocarbamates in agrochemical and
pharmaceutical development. This guide details its physicochemical profile, validated synthesis
routes, and mechanistic reactivity.

Chemical Identity & Structural Analysis

The core structure of methoxycarbothioamide consists of a thiocarbonyl group bonded to a
methoxy group and a primary amine.

o |[UPAC Name: O-Methyl carbamothioate[1]
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Tautomerism and Isomerism

Researchers must distinguish between the O-isomer (thiono form) and the S-isomer (thiolo
form).

e O-lsomer (CAS 683-63-6):

. Stable at room temperature; sulfur is highly nucleophilic.
e S-Isomer (Isomeric impurity):

. Often formed via thermal rearrangement (Newman-Kwart type) or as a byproduct.
Tautomeric Equilibrium: In solution, the compound exists primarily in the thiono-amide form (

), but can tautomerize to the imino-thiol form (
) under basic conditions, facilitating S-alkylation.

Physicochemical Properties

Specific experimental data for the unsubstituted O-methyl parent is less ubiquitous in standard
compendia compared to its N-substituted derivatives. The values below represent a synthesis
of available experimental data and homologous extrapolation.
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Property Value Notes

Molecular Weight 91.13 g/mol

Molecular Formula

Analogous O-Ethyl
Physical State Solid (Low Melting) thiocarbamate MP is 39°C [1].

[2]

O-Alkyl series trend suggests a

Melting Point 40-45°C (Est.) o
low MP similar to O-Ethyl.
- Moderate solubility in water;
Solubility Alcohols, DMSO, DMF
hydrolyzes slowly.
) Estimated based on
Density ~1.1-1.2 g/cm3 ) )
thiocarbamate series.
] Weakly acidic; deprotonation
pKa ~13 (Amide NH)

occurs at Nitrogen.

Synthesis & Manufacturing Protocols

Two primary routes are employed for the synthesis of O-methyl thiocarbamate. The Xanthate
Aminolysis route is preferred for its high yield and avoidance of gaseous thiocyanic acid.

Method A: Aminolysis of Methyl Xanthate (Preferred)

This method utilizes the reaction between methyl ethyl xanthate (or dimethyl xanthate) and
ammonia. It is chemically robust and scalable.

Reaction:
Protocol:
o Precursor Preparation: Methyl methylxanthate is prepared by reacting Methanol with

and KOH, followed by methylation with Mel.

» Aminolysis: The xanthate ester is dissolved in anhydrous methanol.
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» Addition: Anhydrous ammonia (gas or solution) is bubbled/added at 0°C to minimize side
reactions.

o Workup: The byproduct methanethiol (MeSH) is volatile (BP 6°C) and is removed
(scrubbed). The solvent is evaporated to yield the crystalline thiocarbamate.

Method B: Acid-Catalyzed Addition (Pinner-Type)

Reaction of methanol with thiocyanate salts in the presence of anhydrous acid (HCI or

)

Reaction:

Critical Control Point: Moisture must be rigorously excluded to prevent hydrolysis to
carbamates (

).
Synthesis Workflow Diagram
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Figure 1: Step-wise synthesis via the Xanthate Aminolysis pathway, highlighting the
intermediate ester formation.

Reactivity & Mechanism
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The utility of CAS 683-63-6 stems from its ambident nucleophilicity (S vs N) and its ability to
function as a 1,3-binucleophile.

Hantzsch Thiazole Synthesis
The most significant application is the synthesis of 2-alkoxythiazoles via condensation with

-haloketones. The sulfur atom attacks the
-carbon of the haloketone, followed by cyclization.

Mechanism:
o S-Alkylation: The thiono sulfur attacks the

-carbon of the haloketone, displacing the halide (
).

e Cyclization: The amide nitrogen attacks the ketone carbonyl.

o Dehydration: Loss of water yields the aromatic thiazole ring.

S-Alkylation vs. N-Alkylation

Under neutral or basic conditions, alkylation occurs preferentially at the Sulfur atom due to its
higher polarizability (HSAB theory).

e Product: Iminothiocarbonates (

).
 Significance: These intermediates can be hydrolyzed to thiols or used to synthesize

substituted guanidines.

Newman-Kwart Rearrangement

While less common for the methyl ester than for aryl esters, O-alkyl thiocarbamates can
undergo thermal rearrangement to S-alkyl thiocarbamates (
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» Conditions: High temperature (>150°C).
 Driving Force: Formation of the stronger
bond (bond energy ~745 kJ/mol) vs

(~472 kd/imol) [2].

Reactivity Diagram: Hantzsch Cyclization
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Figure 2: Mechanism of Hantzsch Thiazole Synthesis using O-Methyl thiocarbamate as the
thionation precursor.

Safety & Handling

e Hazards: Thiocarbamates are generally skin and eye irritants.
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o Decomposition: Thermal decomposition may release toxic fumes of Carbon Disulfide (

), Methyl Isocyanate, or Methanethiol.

» Storage: Store in a cool, dry place under inert atmosphere (Argon/Nitrogen) to prevent
hydrolysis.

o PPE: Standard laboratory PPE (gloves, goggles, fume hood) is mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Whitepaper: Methoxycarbothioamide (CAS
683-63-6)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3056011/docs#technical-whitepaper-
methoxycarbothioamide-cas-683-63-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b3056011/docs#technical-whitepaper-methoxycarbothioamide-cas-683-63-6
https://www.benchchem.com/product/b3056011/docs#technical-whitepaper-methoxycarbothioamide-cas-683-63-6
https://www.benchchem.com/product/b3056011/docs#technical-whitepaper-methoxycarbothioamide-cas-683-63-6
https://www.benchchem.com/product/b3056011/docs#technical-whitepaper-methoxycarbothioamide-cas-683-63-6
https://www.benchchem.com/product/b3056011?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3056011?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

